Cas no 7326-79-6 (3-(Pyrrolidin-1-ylsulfonyl)benzoic acid)

• Product Name: 3-(Pyrrolidin-1-ylsulfonyl)benzoic acid
• CAS No: 7326-79-6
• MF: C₁₁H₁₃NO₄S
• MW: 255.29022192955
• MDL: MFCD00814149
• CID: 1027332
• PubChem ID: 767690
• Update Time: 2025-11-01

3-(Pyrrolidin-1-ylsulfonyl)benzoic acid Chemical and Physical Properties

Names and Identifiers

• 3-(Pyrrolidin-1-ylsulfonyl)benzoic acid
• 3-(1-PYRROLIDINYLSULFONYL)BENZENECARBOXYLIC ACID
• 3-(1-pyrrolidinylsulfonyl)Benzoic acid
• 3-pyrrolidin-1-ylsulfonylbenzoic acid
• ChemDiv2_000686
• EN300-00275
• 7326-79-6
• BB 0237870
• SMR000103278
• HMS2432C07
• CS-0210305
• CHEMBL1550354
• 3-(Pyrrolidine-1-sulfonyl)-benzoic acid
• HMS1370P04
• DTXSID60354273
• MFCD00814149
• J-510968
• AB00081992-01
• UZMCSTKSVWZMJA-UHFFFAOYSA-N
• Z53035581
• SCHEMBL1001486
• KA-0724
• A866115
• 3-(Pyrrolidin-1-ylsulfonyl)benzoicacid
• 3-(pyrrolidine-1-sulfonyl)benzoic acid
• MLS000106309
• FT-0742661
• Oprea1_291853
• Cambridge id 5348167
• AKOS000114635
• BBL013157
• STK981569
• DA-25449
• ALBB-029700
• Benzoic acid, 3-(1-pyrrolidinylsulfonyl)-

• MDL： MFCD00814149
• Inchi： 1S/C11H13NO4S/c13-11(14)9-4-3-5-10(8-9)17(15,16)12-6-1-2-7-12/h3-5,8H,1-2,6-7H2,(H,13,14)
• InChI Key： UZMCSTKSVWZMJA-UHFFFAOYSA-N
• SMILES： S(C1C=CC=C(C(=O)O)C=1)(N1CCCC1)(=O)=O

Computed Properties

• Exact Mass: 255.05700
• Monoisotopic Mass: 255.05652907g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 381
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 83.1Ų

Experimental Properties

• PSA: 83.06000
• LogP: 2.18800

3-(Pyrrolidin-1-ylsulfonyl)benzoic acid Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzenesulfonamides

Additional information on 3-(Pyrrolidin-1-ylsulfonyl)benzoic acid

3-(Pyrrolidin-1-ylsulfonyl)benzoic Acid (CAS No. 7326-79-6): An Overview of Its Properties, Applications, and Recent Research

3-(Pyrrolidin-1-ylsulfonyl)benzoic acid (CAS No. 7326-79-6) is a versatile organic compound with a wide range of applications in the fields of chemistry, biology, and pharmaceuticals. This compound is characterized by its unique structure, which includes a pyrrolidine sulfone group attached to a benzoic acid moiety. This combination endows the molecule with distinct chemical and biological properties, making it a valuable component in various research and industrial processes.

The chemical structure of 3-(Pyrrolidin-1-ylsulfonyl)benzoic acid is defined by its molecular formula, C₁₀H₁₁NO₄S, and its molecular weight of 245.26 g/mol. The presence of the benzoic acid group provides the molecule with acidic properties, while the pyrrolidine sulfone group contributes to its reactivity and solubility characteristics. These features make it an attractive candidate for use in synthetic chemistry, drug development, and other advanced applications.

In recent years, significant research has been conducted to explore the potential applications of 3-(Pyrrolidin-1-ylsulfonyl)benzoic acid. One notable area of interest is its use as a building block in the synthesis of more complex molecules. The compound's reactivity and functional groups allow it to participate in a variety of chemical reactions, including nucleophilic substitution, electrophilic addition, and condensation reactions. This versatility has led to its widespread use in the development of new materials and pharmaceuticals.

One of the key areas where 3-(Pyrrolidin-1-ylsulfonyl)benzoic acid has shown promise is in the field of medicinal chemistry. Recent studies have demonstrated its potential as a lead compound for the development of new drugs targeting various diseases. For example, researchers have explored its use as an inhibitor of specific enzymes involved in inflammatory pathways. The compound's ability to modulate these pathways makes it a valuable tool in the search for new treatments for conditions such as arthritis and other inflammatory disorders.

Beyond its medicinal applications, 3-(Pyrrolidin-1-ylsulfonyl)benzoic acid has also been investigated for its potential in materials science. Its unique chemical structure allows it to form stable complexes with metal ions, making it useful in the synthesis of coordination polymers and metal-organic frameworks (MOFs). These materials have a wide range of applications, including gas storage, catalysis, and drug delivery systems.

In addition to its synthetic and material science applications, 3-(Pyrrolidin-1-ylsulfonyl)benzoic acid has been studied for its biological activity. Research has shown that it can exhibit anti-inflammatory and anti-cancer properties by interacting with specific cellular targets. For instance, studies have demonstrated that the compound can inhibit the proliferation of cancer cells by interfering with key signaling pathways involved in cell growth and survival.

The safety profile of 3-(Pyrrolidin-1-ylsulfonyl)benzoic acid is another important aspect that has been extensively evaluated. Toxicological studies have indicated that the compound is generally well-tolerated at therapeutic concentrations, with minimal adverse effects observed in preclinical models. However, as with any chemical compound used in biological systems, careful consideration must be given to its potential interactions with other drugs and its overall safety profile.

In conclusion, 3-(Pyrrolidin-1-ylsulfonyl)benzoic acid (CAS No. 7326-79-6) is a multifaceted compound with a broad range of applications in chemistry, biology, and pharmaceuticals. Its unique chemical structure and versatile properties make it an invaluable tool for researchers working in these fields. Ongoing research continues to uncover new uses and potential benefits of this compound, further solidifying its importance in modern scientific endeavors.